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For Researchers, Scientists, and Drug Development Professionals

Broflanilide, a novel meta-diamide insecticide, is distinguished by its unique mode of action,

targeting the GABA-gated chloride channels in insects. This distinct mechanism, classified

under IRAC Group 30, makes it a valuable tool in insecticide resistance management, as it

shows no known cross-resistance with many existing insecticide classes.[1] This guide

provides a comparative analysis of the synergistic effects observed when Broflanilide is

combined with other pesticides, supported by experimental data.

Synergistic Effects on Target Pests
Recent studies have demonstrated that combining Broflanilide with other insecticides can lead

to a significant increase in efficacy against key agricultural pests. This synergistic action allows

for potentially lower application rates, reducing both costs and environmental impact, while also

mitigating the development of resistance.

Table 1: Synergistic Effects of Broflanilide with Other
Insecticides on Lepidopteran Pests
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Target Pest
Combinatio
n Pesticide

Ratio
(Broflanilid
e:Partner)

Co-Toxicity
Coefficient
(CTC)¹

Level of
Synergism

Reference

Fall

Armyworm

(Spodoptera

frugiperda)

Metaflumizon

e
1:1 149 Synergistic [2]

Fall

Armyworm

(Spodoptera

frugiperda)

Tetraniliprole 1:2 296
Significant

Synergism
[2]

Fall

Armyworm

(Spodoptera

frugiperda)

Tetraniliprole 1:5 429

Very

Significant

Synergism

[2]

Black

Cutworm

(Agrotis

ipsilon)

Chlorantranili

prole
7:40 280.48

Significant

Synergism
[3]

¹A Co-Toxicity Coefficient (CTC) value greater than 120 indicates a synergistic effect.[4]

Experimental Protocol: Diet Incorporation Bioassay for
Synergism in Lepidopteran Pests
The synergistic effects detailed in Table 1 were determined using a diet incorporation bioassay.

[5][6]

Insect Rearing: Larvae of the target pest (Spodoptera frugiperda or Agrotis ipsilon) are

reared on an artificial diet under controlled laboratory conditions (e.g., 25 ± 1°C, 75 ± 5%

relative humidity, 16:8 h light:dark photoperiod). Third-instar larvae are typically used for the

bioassays.

Dose-Response Bioassays (Individual Pesticides):
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A series of concentrations for Broflanilide and the partner insecticide are prepared.

Each concentration is incorporated into the artificial diet.

A set number of larvae (e.g., 24-30) are introduced to the treated diet for each

concentration.

Mortality is assessed after a defined period (e.g., 48 or 72 hours).

The median lethal concentration (LC₅₀) for each individual insecticide is calculated using

probit analysis.

Dose-Response Bioassays (Pesticide Mixtures):

The insecticides are mixed at specific ratios (e.g., 1:1, 1:2, 1:5).

A series of concentrations of the mixture is prepared and incorporated into the artificial

diet.

The same bioassay procedure as for individual pesticides is followed to determine the

LC₅₀ of the mixture.

Calculation of Co-Toxicity Coefficient (CTC):

The CTC is calculated using the following formula[4]:

Toxicity Index (TI) of Broflanilide = 100

TI of Partner Pesticide = (LC₅₀ of Broflanilide / LC₅₀ of Partner Pesticide) x 100

Theoretical TI of Mixture = (TI of Broflanilide x % of Broflanilide in mixture) + (TI of

Partner Pesticide x % of Partner Pesticide in mixture)

Actual TI of Mixture = (LC₅₀ of Broflanilide / LC₅₀ of Mixture) x 100

CTC = (Actual TI of Mixture / Theoretical TI of Mixture) x 100
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Experimental workflow for determining pesticide synergism.

Synergistic Effects on Non-Target Organisms
While pesticide combinations can enhance efficacy against target pests, it is crucial to evaluate

their potential impact on non-target organisms, such as pollinators. A recent study investigated

the combined toxicity of Broflanilide and the fungicide Myclobutanil on honeybees (Apis

mellifera).

Table 2: Synergistic Toxicity of Broflanilide and
Myclobutanil on Honeybees

Non-Target
Organism

Combination
Pesticide

Observation
Level of
Interaction

Reference

Honeybee (Apis

mellifera)
Myclobutanil

Pronounced

synergistic

toxicity

Synergistic [7]

Experimental Protocol: Acute Contact Toxicity in
Honeybees
The assessment of combined toxicity on honeybees involved acute contact toxicity tests.
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Honeybee Collection: Adult worker honeybees are collected from healthy, queen-right

colonies.

Dose-Response Bioassays (Individual Pesticides):

A range of concentrations for both Broflanilide and Myclobutanil are prepared in a

suitable solvent (e.g., acetone).

A small volume (e.g., 1 µL) of each concentration is topically applied to the dorsal thorax of

individual bees.

Control bees are treated with the solvent only.

Bees are kept in cages with access to a sucrose solution.

Mortality is recorded at specified time points (e.g., 24, 48, 72, and 96 hours).

The median lethal concentration (LC₅₀) is determined for each pesticide.

Dose-Response Bioassays (Pesticide Mixture):

The pesticides are mixed, and a series of concentrations of the mixture is prepared.

The same topical application and observation protocol is followed to determine the LC₅₀ of

the mixture.

Synergism Assessment: The interaction between the two pesticides is evaluated by

comparing the observed toxicity of the mixture to the expected toxicity based on the

individual toxicities of Broflanilide and Myclobutanil.

Mechanisms of Action and Potential for Synergy
The synergistic effects observed with Broflanilide combinations can be attributed to the

distinct modes of action of the partner pesticides, which target different physiological pathways

in the insect.

Broflanilide (IRAC Group 30): Acts as an allosteric modulator of GABA-gated chloride

channels, leading to hyperexcitation of the insect's nervous system.[2]
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Metaflumizone (IRAC Group 22B): A semicarbazone insecticide that blocks voltage-

dependent sodium channels in the nervous system, causing paralysis.[8][9]

Tetraniliprole & Chlorantraniliprole (IRAC Group 28): These are diamide insecticides that act

on ryanodine receptors, leading to the uncontrolled release of calcium and subsequent

muscle paralysis.[10][11]

Myclobutanil (FRAC Group 3): A fungicide that inhibits the biosynthesis of ergosterol, a

crucial component of fungal cell membranes.[12][13] While its synergistic mechanism with an

insecticide in an insect is not fully elucidated, it may involve the inhibition of detoxification

enzymes like cytochrome P450s.

Broflanilide (IRAC 30) Metaflumizone (IRAC 22B) Tetraniliprole / Chlorantraniliprole (IRAC 28)Myclobutanil (FRAC 3) - Potential Synergistic Action in Insects
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Modes of action for Broflanilide and its synergistic partners.

Conclusion
The available data strongly suggest that Broflanilide, when used in combination with other

carefully selected pesticides, can exhibit significant synergistic effects. This approach offers a

promising strategy for enhancing pest control efficacy and managing insecticide resistance.

However, the potential for increased toxicity to non-target organisms, as demonstrated with
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honeybees, necessitates thorough risk assessments for any new combination. Further

research into the precise mechanisms of synergy will be invaluable for the development of

more effective and sustainable pest management programs.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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